Cas no 103217-78-3 (1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine)
103217-78-3 structure
Product Name:1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine
CAS No:103217-78-3
MF:C5F13N
MW:321.03944683075
CID:1136292
Update Time:2022-07-27
1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine
- perfluoro(N,N-dimethyl-n-propylamine)
- 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(trifluoromethyl)-
- AGN-PC-00MV0F
- F-N,N-dimethyl-N-propylamine
- CTK0G7177
- ACMC-20m63i
- perfluoro(N,N-dimethylpropylamine)
- Perfluor-N,N-dimethyl-propylamin
- perfluoro(N,N-dimethyl-n-propylamine); 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(trifluoromethyl)-; AGN-PC-00MV0F; F-N,N-dimethyl-N-propylamine; CTK0G7177; ACMC-20m63i; perfluoro(N,N-dimethylpropylamine); Perfluor-N,N-dimethyl-propylamin;
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- Inchi: 1S/C5F13N/c6-1(7,2(8,9)10)3(11,12)19(4(13,14)15)5(16,17)18
- InChI Key: DHRZPDVVADNSCB-UHFFFAOYSA-N
- SMILES: C(F)(F)(N(C(F)(F)F)C(F)(F)F)C(F)(F)C(F)(F)F
Computed Properties
- Exact Mass: 320.982315g/mol
- Monoisotopic Mass: 320.982315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 321.04g/mol
- XLogP3: 5.2
- Topological Polar Surface Area: 3.2Ų
1,1,2,2,3,3,3-heptafluoro-n,n-bis(trifluoromethyl)propan-1-amine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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